1-Diethoxyphosphoryl-1-phenylethanol

• CAS No.: 34881-11-3
• Molecular Formula: C12H19O4P
• Molecular Weight: 258.25 g/mol
• IUPAC Name: 1-diethoxyphosphoryl-1-phenylethanol
• InChI: InChI=1S/C12H19O4P/c1-4-15-17(14,16-5-2)12(3,13)11-9-7-6-8-10-11/h6-10,13H,4-5H2,1-3H3
• InChI Key: XAOWLBAJYUPADQ-UHFFFAOYSA-N
• SMILES: CCOP(=O)(C(C)(C1=CC=CC=C1)O)OCC

Description

1-Diethoxyphosphoryl-1-phenylethanol is an organophosphorus compound characterized by a diethoxyphosphoryl group attached to a phenylethanol backbone. This structure confers unique reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The diethoxyphosphoryl moiety enhances electrophilicity, enabling participation in nucleophilic substitutions or Michaelis-Arbuzov-type reactions .

Comparison with Similar Compounds

Data Table: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Substituents	Synthesis Method	³¹P NMR (ppm)	Key Applications
This compound (hypothetical)	C₁₂H₁₉O₄P	Diethoxyphosphoryl, phenyl	Michaelis-Arbuzov reaction	–12	Pharmaceutical synthesis
Diethyl 1-(N-acetylamino)-1-(diphenylphosphinoyl)...	C₂₄H₂₉NO₆P₂	Diethoxyphosphoryl, diphenylphosphinoyl, N-acetylamino	Michaelis-Arbuzov-like reaction	~20–30	Specialty organophosphorus agents
Diethyl 1-aminoalkylphosphonate (Entry 51 )	Variable	Diethoxyphosphoryl, aminoalkyl	Kabachnik–Fields reaction	–12	Metal coordination, drug design
1-[2-(Diphenylphosphino)phenyl]ethanone	C₂₀H₁₇OP	Diphenylphosphino, acetophenone	Phosphorylation of aromatic ring	N/A	Ligand in catalysis
Diethyl 1-naphthylmethylphosphonate	C₁₅H₁₉O₃P	Diethoxyphosphoryl, naphthyl	Not specified	N/A	Surfactants, polymers